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Compound of Interest

Compound Name: Phenol-d6

Cat. No.: B082959

This document provides essential safety and logistical information for the proper disposal of
Phenol-d6, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The procedures outlined are intended for researchers, scientists, and drug
development professionals.

Immediate Safety and Hazard Information

Phenol-d6, like its non-deuterated counterpart, is a hazardous chemical that requires careful
handling. It is crucial to be aware of its toxicological profile before initiating any disposal
procedure.

Key Hazards:

» Toxicity: Toxic if swallowed, inhaled, or in contact with skin.[1][2] Fatal amounts can be
absorbed through small areas of skin.[3]

o Corrosivity: Causes severe skin burns and serious eye damage.[1][4]

o Systemic Effects: May cause damage to the liver, kidneys, central nervous system, and
spleen through prolonged or repeated exposure.[2][4]

» Genetic Effects: Suspected of causing genetic defects.[1][4]

e Environmental Hazard: Toxic to aquatic life with long-lasting effects.[4] It is critical to prevent
its release into sewers or waterways.[1]
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Always work in a well-ventilated chemical fume hood and wear appropriate Personal Protective
Equipment (PPE), including a lab coat, chemical-resistant gloves (neoprene or butyl rubber),
and chemical splash goggles.[1][3][5][6]

Quantitative Data for Disposal and Transport

The following table summarizes key quantitative data associated with Phenol-d6 waste for
regulatory and transportation purposes.

Parameter Value Reference
UN Number 1671

Proper Shipping Name Phenol, solid [1]

Hazard Class 6.1 (Toxic)

Packing Group I

Reportable Quantity (RQ) 1000 Ibs (454 kg)

) ) 17.5 (Does not significantly
Bioaccumulation Factor )
bioaccumulate)

Aquatic Toxicity Toxic to aquatic life [4]

Disposal Protocol for Phenol-d6

This protocol provides a step-by-step methodology for the safe collection and disposal of
Phenol-d6 waste and contaminated materials.

Objective:

To safely collect and manage Phenol-d6 waste streams for disposal in accordance with
institutional and regulatory standards.

Materials:

o Designated hazardous waste container (compatible material, e.g., glass or polyethylene)
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Hazardous waste labels/tags (provided by your institution's Environmental Health & Safety

department)

Secondary containment bin

Personal Protective Equipment (PPE) as specified above

Sealable container or bag for solid contaminated waste

Methodology: Waste Segregation and Collection

 |dentify Waste Streams: Properly segregate Phenol-d6 waste. Do not mix it with non-
hazardous waste or other incompatible chemical waste streams.[7]

o Liquid Waste: Collect pure Phenol-d6, solutions containing Phenol-d6, and the first
rinsate from cleaning contaminated glassware in a dedicated liquid waste container.[8]

o Solid Waste: Collect contaminated materials such as gloves, pipette tips, absorbent pads,
and empty vials in a separate, clearly labeled, puncture-proof container or a durable,
sealable bag.[8][9]

» Container Preparation and Labeling:
o Select a waste container that is in good condition and compatible with phenol.
o Affix a hazardous waste label to the container before adding any waste.

o Fill out the label completely, listing "Phenol-d6" and any other chemical constituents with
their approximate concentrations.

e Waste Accumulation:
o Keep the waste container tightly sealed except when adding waste.[10]

o Store the container in a designated Satellite Accumulation Area (SAA), such as a chemical
fume hood or a ventilated cabinet. The container must be kept in a secondary containment
bin to prevent spills.[6]
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o Do not fill the container beyond 90% of its capacity to allow for expansion.[10]

o Final Disposal and Pickup:
o Once the container is full or the project is complete, ensure the cap is securely tightened.
o Wipe the exterior of the container to remove any external contamination.

o Arrange for waste collection by contacting your institution's Environmental Health & Safety
(EHS) department and following their specific procedures for hazardous waste pickup.[7]

Spill Response

o Small Spills (<50 mL): Absorb the spill with vermiculite or other non-combustible absorbent
material.[6] Collect the absorbed material and place it in the solid hazardous waste
container. Clean the area afterward.

e Large Spills (>50 mL): Evacuate the immediate area and alert others. Close the laboratory
door and contact your institution's EHS or emergency response team immediately.[6]

Phenol-d6 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Phenol-d6
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Phenol-d6 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dl.novachem.com.au [dl.novachem.com.au]
. Phenol-d6 | C6H60 | CID 123295 - PubChem [pubchem.ncbi.nim.nih.gov]
. ehs.princeton.edu [ehs.princeton.edu]

. chemicalbook.com [chemicalbook.com]

2
3
4
e 5. benchchem.com [benchchem.com]
6. ehs.berkeley.edu [ehs.berkeley.edu]
7. vumc.org [vumc.org]

8. nswai.org [nswai.org]

9. ehs.yale.edu [ehs.yale.edu]

e 10. ethz.ch [ethz.ch]

« To cite this document: BenchChem. [Safe Disposal of Phenol-d6: A Procedural Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082959#phenol-d6-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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